Cas no 1780436-06-7 (2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid
• CAS No: 1780436-06-7
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 6199639
• PubChem ID: 105424820
• Update Time: 2025-05-19

2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid
• 1780436-06-7
• EN300-1949667

• Inchi： 1S/C9H7BrF2O2/c1-5-2-3-6(4-7(5)10)9(11,12)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： YAOCCBVVAZPFAC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid

Recent Advances in the Study of 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid (CAS: 1780436-06-7)

2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid (CAS: 1780436-06-7) is a fluorinated aromatic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroacetic acid moiety and bromo-methylphenyl group, has shown promising potential in various applications, including drug development and medicinal chemistry. The following sections provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for its application in drug discovery. The presence of the bromine atom at the 3-position of the phenyl ring offers a reactive site for further functionalization, enabling the creation of diverse derivatives. These derivatives have been explored for their potential as enzyme inhibitors, particularly targeting enzymes involved in inflammatory and metabolic pathways.

In vitro and in vivo studies have demonstrated the biological activity of 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid and its derivatives. For instance, preliminary data suggest that this compound exhibits inhibitory effects on specific kinases and proteases, which are often implicated in cancer and autoimmune diseases. The difluoroacetic acid moiety is believed to enhance the compound's binding affinity to target proteins, thereby improving its pharmacological profile. Further investigations are underway to elucidate the exact mechanism of action and optimize the compound's efficacy and safety.

The potential therapeutic applications of 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid are vast. Researchers are exploring its use as a lead compound for the development of novel anti-inflammatory and anticancer agents. Additionally, its unique chemical structure makes it a valuable building block for the design of new chemical entities with improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3-bromo-4-methylphenyl)-2,2-difluoroacetic acid (CAS: 1780436-06-7) represents a promising candidate for further research in the field of chemical biology and drug development. Its synthetic accessibility, biological activity, and potential therapeutic applications make it a compound of significant interest. Future studies should focus on optimizing its structure-activity relationships and evaluating its performance in advanced preclinical models. The ongoing research on this compound underscores the importance of fluorinated aromatic compounds in modern medicinal chemistry.